![molecular formula C15H20N2O5 B8620387 Ethyl 4-[(trans-4-hydroxycyclohexyl)amino]-3-nitrobenzoate](/img/structure/B8620387.png)
Ethyl 4-[(trans-4-hydroxycyclohexyl)amino]-3-nitrobenzoate
Cat. No. B8620387
M. Wt: 308.33 g/mol
InChI Key: CSWVFLHJYQZCBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[O:3][C:4]([c:5]1[cH:6][c:7]([N+:12](=[O:13])[O-:14])[c:8]([Cl:11])[cH:9][cH:10]1)=[O:15].[CH3:16][CH2:17][N:18]([CH2:19][CH3:20])[CH2:21][CH3:22].[CH3:32][OH:33].[CH3:34][C:35]#[N:36].[ClH:23].[NH2:24][CH:25]1[CH2:26][CH2:27][CH:28]([OH:31])[CH2:29][CH2:30]1.[OH2:37]>>[CH2:1]([CH3:2])[O:3][C:4]([c:5]1[cH:6][c:7]([N+:12](=[O:13])[O-:14])[c:8]([NH:24][CH:25]2[CH2:26][CH2:27][CH:28]([OH:31])[CH2:29][CH2:30]2)[cH:9][cH:10]1)=[O:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1ccc(Cl)c([N+](=O)[O-])c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC#N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NC1CCC(O)CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)c1ccc(NC2CCC(O)CC2)c([N+](=O)[O-])c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
